Cas no 2229679-93-8 (3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid
• CAS No: 2229679-93-8
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 5970342
• PubChem ID: 165833399
• Update Time: 2025-11-01

3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid
• 2229679-93-8
• 3-(3-{[(tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)prop-2-enoic acid
• EN300-1886686

• Inchi： 1S/C16H21NO6/c1-16(2,3)23-15(20)17-11-8-10(6-7-13(18)19)9-12(21-4)14(11)22-5/h6-9H,1-5H3,(H,17,20)(H,18,19)/b7-6+
• InChI Key： IBOHZECYTMAUIN-VOTSOKGWSA-N
• SMILES： O(C(NC1C=C(/C=C/C(=O)O)C=C(C=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.13688739g/mol
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.1Ų

Additional information on 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid

Introduction to 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid (CAS No. 2229679-93-8)

3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid, with the CAS number 2229679-93-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butoxycarbonyl (Boc)-protected amino acid derivative, is characterized by its unique structural features and potential biological activities. The compound's structure includes a tert-butoxycarbonyl (Boc) group, which is a common protecting group used in organic synthesis to mask the reactivity of amino groups. Additionally, the presence of methoxy substituents on the phenyl ring and the prop-2-enoic acid moiety contributes to its chemical stability and reactivity profile.

The synthesis of 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid involves several steps, including the protection of the amino group with a Boc group, the introduction of methoxy substituents on the phenyl ring, and the formation of the prop-2-enoic acid moiety. These steps are crucial for ensuring the compound's stability and functional versatility. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for various research applications.

In terms of its biological activity, 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid has shown promising results in several areas. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid is in neuroprotective research. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid have also been extensively studied. Research indicates that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may be safe for use in humans.

In conclusion, 3-(3-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)prop-2-enoic acid (CAS No. 2229679-93-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease models, paving the way for potential clinical applications in the future.